N-(1-(benzofuran-2-yl)propan-2-yl)thiophene-2-carboxamide
Overview
Description
Scientific Research Applications
Anticancer Activity
Benzofuran derivatives have been shown to possess significant anticancer activities. They can inhibit cell growth in various cancer cells, including leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer .
Antibacterial Properties
Thiophene derivatives have demonstrated inhibitory effects against a range of bacteria. This suggests that the compound may also be researched for its potential antibacterial properties .
Synthesis of Thiophene Derivatives
The compound could be used as a precursor or intermediate in the synthesis of various thiophene derivatives, which have diverse applications in medicinal chemistry .
Chemical Structure Analysis
The structural properties of benzofuran and thiophene derivatives are of interest in chemical research for understanding their interactions and reactivity .
Drug Development
Given the bioactivity of similar compounds, there is potential for this compound to be used in the development of new drugs with targeted therapy potentials .
Future Directions
Thiophene-based analogs, such as “N-(1-(benzofuran-2-yl)propan-2-yl)thiophene-2-carboxamide”, have potential applications in many aspects due to their biological activities . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, they could be potential natural drug lead compounds .
Mechanism of Action
Target of Action
The primary targets of N-[1-(1-benzofuran-2-yl)propan-2-yl]thiophene-2-carboxamide are currently unknown. The compound is structurally similar to benzofuran derivatives, which have been shown to have various biological activities . .
Mode of Action
Benzofuran derivatives have been shown to interact with various targets, leading to a range of biological effects . .
Biochemical Pathways
Given the structural similarity to benzofuran derivatives, it is possible that similar pathways may be affected . .
Result of Action
While benzofuran derivatives have been associated with various biological activities
properties
IUPAC Name |
N-[1-(1-benzofuran-2-yl)propan-2-yl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2S/c1-11(17-16(18)15-7-4-8-20-15)9-13-10-12-5-2-3-6-14(12)19-13/h2-8,10-11H,9H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCQQAZFFVRQALC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=CC=CC=C2O1)NC(=O)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-(benzofuran-2-yl)propan-2-yl)thiophene-2-carboxamide | |
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